Cas no 1249524-94-4 ((4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1249524-94-4
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5216530
• PubChem ID: 61034577
• Update Time: 2025-05-25

(4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxybutyl)[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• 4-Methoxy-N-((1-methyl-1h-pyrazol-4-yl)methyl)butan-1-amine
• 1H-Pyrazole-4-methanamine, N-(4-methoxybutyl)-1-methyl-
• (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C10H19N3O/c1-13-9-10(8-12-13)7-11-5-3-4-6-14-2/h8-9,11H,3-7H2,1-2H3
• InChI Key： LJZITEZVYSWNKR-UHFFFAOYSA-N
• SMILES： O(C)CCCCNCC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 143
• XLogP3: 0.2
• Topological Polar Surface Area: 39.1

Additional information on (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine

Introduction to (4-Methoxybutyl)(1-Methyl-1H-Pyrazol-4-Yl)Methylamine (CAS No. 1249524-94-4)

The compound (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine, identified by the CAS registry number 1249524-94-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure incorporates both aliphatic and aromatic components. The molecule consists of a pyrazole ring, which is a five-membered heterocyclic aromatic compound, substituted with a methyl group at position 1 and a methylamine group at position 4. The other substituent is a methoxybutyl group, which introduces an ether functionality into the molecule.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and possibly coupling reactions. The presence of the pyrazole ring suggests that this compound may exhibit interesting electronic properties, making it suitable for applications in electronic materials or as intermediates in drug design. Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry due to their potential as kinase inhibitors or modulators of various cellular pathways.

In terms of physical properties, this compound is likely to be a solid at room temperature, given its molecular weight and functional groups. Its solubility in common solvents such as water, ethanol, and dichloromethane would depend on the balance between its hydrophilic and hydrophobic groups. The methoxy group introduces some polarity into the molecule, which could enhance solubility in polar solvents.

From an application standpoint, this compound could find use in the development of new pharmaceutical agents. Pyrazole derivatives are known for their ability to interact with biological targets such as enzymes or receptors, potentially leading to therapeutic effects. For instance, recent research has explored pyrazole-containing compounds as inhibitors of protein kinases, which are key players in cell signaling pathways involved in cancer progression.

In addition to its potential in medicine, this compound may also have applications in materials science. The combination of an amine group and an ether linkage could make it useful as a precursor for polymer synthesis or as an additive in coatings or adhesives. The amine group could participate in cross-linking reactions, while the ether groups could contribute to the stability and flexibility of the resulting materials.

From a safety perspective, handling this compound requires standard precautions typical for organic chemicals. It should be stored in a cool, dry place away from strong oxidizing agents and ignition sources. Proper personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, (4-methoxybutyl)(1-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1249524-94-4) is a versatile organic compound with promising applications across multiple fields. Its unique structure combining pyrazole functionality with aliphatic substituents positions it as a valuable intermediate or active ingredient in chemical and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.